Cas no 1567-85-7 (Acetic acid,2-cyano-2-cycloheptylidene-, methyl ester)

• Product name: Acetic acid,2-cyano-2-cycloheptylidene-, methyl ester
• CAS No: 1567-85-7
• MF: C₁₁H₁₅NO₂
• MW: 193.2423
• CID: 198526
• PubChem ID: 74068

Acetic acid,2-cyano-2-cycloheptylidene-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-cyano-2-cycloheptylidene-, methyl ester
• Methyl cyanocycloheptylideneacetate
• methyl 2-cyano-2-cycloheptylideneacetate
• 1567-85-7
• UNII-UV3F7SD59X
• EINECS 216-370-3
• NS00025094
• ACETIC ACID, 2-CYANO-2-CYCLOHEPTYLIDENE-, METHYL ESTER
• DTXSID60166116
• UV3F7SD59X
• methyl cyano(cycloheptylidene)acetate

• Inchi： InChI=1S/C11H15NO2/c1-14-11(13)10(8-12)9-6-4-2-3-5-7-9/h2-7H2,1H3
• InChI Key： SAJZJKZFYYBKKL-UHFFFAOYSA-N
• SMILES： COC(/C(=C1\CCCCCC\1)/C#N)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09